Methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]-2-thiophenecarboxylate

• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol
• IUPAC Name: methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C16H14N2O3S/c1-9-4-6-11(7-5-9)14(19)18-15-12(8-17)10(2)13(22-15)16(20)21-3/h4-7H,1-3H3,(H,18,19)
• InChI Key: FQIOKEUVQSQDMI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C(=O)OC)C)C#N

Description

Methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]-2-thiophenecarboxylate is a chemical compound with the molecular formula C19H17N2O3S. It is a member of the thiophene carboxylate family of compounds and is used in scientific research for its various biological and chemical properties.

Mechanism of Action

The mechanism of action of Methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]-2-thiophenecarboxylate is not fully understood. However, it has been suggested that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the production of pro-inflammatory cytokines and to have antibacterial activity.
Biochemical and Physiological Effects:
Methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]-2-thiophenecarboxylate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have antibacterial activity. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]-2-thiophenecarboxylate in lab experiments is its diverse range of biological and chemical properties, which makes it useful for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on Methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]-2-thiophenecarboxylate. One direction is to further investigate its anti-cancer properties and to determine its efficacy in treating various types of cancer. Another direction is to study its anti-inflammatory properties and to investigate its potential use in treating inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective treatments based on its biological and chemical properties.

Synthesis Methods

The synthesis method of Methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]-2-thiophenecarboxylate involves the reaction of 4-methylbenzoyl chloride with 2-thiophenecarboxylic acid in the presence of triethylamine to form 4-methylbenzoylthiophene-2-carboxylic acid. This intermediate is then reacted with methylamine and potassium cyanide to form Methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]-2-thiophenecarboxylate. The final product is obtained by recrystallization from ethyl acetate.

Scientific Research Applications

Methyl 4-cyano-3-methyl-5-[(4-methylbenzoyl)amino]-2-thiophenecarboxylate has been used in various scientific research applications due to its biological and chemical properties. It has been studied for its anti-cancer, anti-inflammatory, and anti-bacterial properties. It has also been used as a fluorescent probe for the detection of metal ions in biological systems.